Cas no 1805978-58-8 (Methyl 3-(bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-(bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805978-58-8
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4880160
• Update Time: 2025-06-30

Methyl 3-(bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H7BrF2N2O2/c1-17-10(16)8-5(2-11)6(3-14)7(4-15-8)9(12)13/h4,9H,2H2,1H3
• InChI Key： RASZYUCXSHUJJA-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=NC=C(C(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.9
• Topological Polar Surface Area: 63

Additional information on Methyl 3-(bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate

Methyl 3-(bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate

Methyl 3-(bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805978-58-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its pyridine ring, which is substituted with multiple functional groups, including a methyl ester, a bromomethyl group, a cyano group, and a difluoromethyl group. These substituents confer unique chemical properties, making it a valuable building block in the synthesis of advanced materials and bioactive molecules.

The structure of this compound is particularly noteworthy due to the presence of electron-withdrawing groups such as the cyano (-CN) and difluoromethyl (-CF2H) groups. These groups significantly influence the electronic properties of the pyridine ring, enhancing its reactivity in various chemical transformations. Recent studies have highlighted the potential of such compounds in the development of highly efficient catalysts for industrial applications. For instance, researchers have demonstrated that the cyano group can act as a strong electron-withdrawing substituent, facilitating oxidative reactions in catalytic systems.

In addition to its role in catalysis, Methyl 3-(bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate has shown promise in the field of pharmaceutical research. Its unique combination of functional groups makes it an ideal candidate for exploring novel drug delivery systems. The bromomethyl group, for example, can serve as a site for further functionalization, enabling the attachment of bioactive moieties or targeting ligands. This versatility has led to its use in designing prodrugs that can be activated under specific physiological conditions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in asymmetric synthesis techniques have enabled researchers to produce enantiomerically pure versions of this compound, which are crucial for studying its stereochemical properties. For instance, enantioselective reactions involving this compound have been employed to synthesize chiral intermediates for the production of biologically active compounds.

Beyond its chemical applications, Methyl 3-(bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate has also found utility in the development of advanced materials. Its ability to form stable coordination complexes with transition metals has made it a valuable component in the design of metal-organic frameworks (MOFs). These frameworks are widely used in gas storage, catalysis, and sensing applications due to their high surface area and tunable pore sizes.

In conclusion, Methyl 3-(bromomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805978-58-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in organic synthesis, pharmaceuticals, and materials science. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.